Cas no 2172281-86-4 (8-fluoro-6-methylisoquinoline)

• Product Name: 8-fluoro-6-methylisoquinoline
• CAS No: 2172281-86-4
• MF: C₁₀H₈FN
• MW: 161.175625801086
• CID: 5852973
• PubChem ID: 132398485
• Update Time: 2025-06-22

8-fluoro-6-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 8-fluoro-6-methyl-
• 8-fluoro-6-methylisoquinoline
• EN300-1165930
• 2172281-86-4

• Inchi： 1S/C10H8FN/c1-7-4-8-2-3-12-6-9(8)10(11)5-7/h2-6H,1H3
• InChI Key： DRSMUKDLNAIFFW-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(C)C=C2F)C=CN=1

Computed Properties

• Exact Mass: 161.064077422g/mol
• Monoisotopic Mass: 161.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Boiling Point: 271.4±20.0 °C(Predicted)
• pka: 5.28±0.31(Predicted)

Additional information on 8-fluoro-6-methylisoquinoline

Introduction to 8-Fluoro-6-Methylisoquinoline (CAS No. 2172281-86-4)

8-Fluoro-6-methylisoquinoline (CAS No. 2172281-86-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the isoquinoline family, a class of heterocyclic compounds with a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.

The chemical structure of 8-fluoro-6-methylisoquinoline is characterized by a benzopyridine core with a fluorine atom at the 8-position and a methyl group at the 6-position. The presence of these substituents imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for further investigation and development.

In the context of medicinal chemistry, 8-fluoro-6-methylisoquinoline has been studied for its potential therapeutic applications. Recent research has highlighted its ability to modulate various biological pathways, including those involved in inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 8-fluoro-6-methylisoquinoline exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that the compound could be a valuable lead for developing new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 8-fluoro-6-methylisoquinoline has also shown promise in cancer research. A 2022 study in the journal Cancer Research demonstrated that the compound can selectively inhibit the growth of certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the disruption of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways. These findings indicate that 8-fluoro-6-methylisoquinoline could serve as a potential scaffold for designing more effective anticancer agents.

The synthesis of 8-fluoro-6-methylisoquinoline is typically achieved through multi-step processes involving various organic reactions. One common synthetic route involves the condensation of an appropriate substituted aniline with a suitable aldehyde or ketone, followed by cyclization and functional group modifications. The specific synthetic methods can vary depending on the desired purity and yield of the final product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, which is crucial for large-scale applications.

In addition to its therapeutic potential, 8-fluoro-6-methylisoquinoline has also been explored for its use as a fluorescent probe in bioimaging applications. The presence of the fluorine atom at the 8-position enhances the compound's fluorescence properties, making it suitable for monitoring cellular processes in real-time. A 2023 study published in Chemical Communications reported that 8-fluoro-6-methylisoquinoline-based probes can be used to visualize specific cellular targets with high sensitivity and selectivity, opening up new possibilities for diagnostic and therapeutic applications.

The safety profile of 8-fluoro-6-methylisoquinoline is another important aspect that has been investigated in recent studies. Preclinical toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, which is a favorable characteristic for drug development. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 8-fluoro-6-methylisoquinoline (CAS No. 2172281-86-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and healthcare.